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Compound of Interest

Compound Name: ACEQUINOCYL-HYDROXY

Cat. No.: B1255667

An In-depth Technical Guide on the Physicochemical Properties of Acequinocyl-hydroxy

This technical guide provides a comprehensive overview of the core physicochemical
properties of acequinocyl-hydroxy, a primary metabolite of the acaricide acequinocyl.[1]
Intended for researchers, scientists, and drug development professionals, this document
details quantitative data, experimental protocols for its determination, and visualizations of its
chemical structure, analytical workflow, and mechanism of action.

Physicochemical Properties

Acequinocyl-hydroxy, also known as 2-dodecyl-3-hydroxy-1,4-naphthalenedione, is a
significant compound in toxicological and residue analysis.[1][2] Its chemical and physical
characteristics are crucial for understanding its environmental fate, bioavailability, and for the
development of accurate analytical methods.

Data Presentation: Core Physicochemical Data

The following table summarizes the key physicochemical properties of acequinocyl-hydroxy.
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Property Value Reference
2-dodecyl-3-

IUPAC Name _ [3]
hydroxynaphthalene-1,4-dione
2-Dodecyl-3-hydroxy-1,4-

Synonyms ) [2]
naphthoquinone, DHN

CAS Number 57960-31-3 [21131[4]

Molecular Formula C22H3003 [21[41[5]

Molecular Weight 342.47 g/mol [3][4]

Appearance Yellow crystalline powder [4]

Melting Point 94 -98 °C [4]

Water Solubility

Very low. The parent
compound, acequinocyl, has a
water solubility of 0.007 mg/L
at 25°C.[6]

Predicted Partition Coefficient
(XlogP)

7.1

[5]

CCCCCCCCCCCCC1=C(0)C(

SMILES [3][5]
=0)c2ccccc2Cl=0
KUUFMNYPHOKBFD-
InChl Key [2]
UHFFFAOYSA-N
Visualizations

Chemical Structure of Acequinocyl-hydroxy

The two-dimensional structure of the acequinocyl-hydroxy molecule is presented below,

illustrating the 1,4-naphthoquinone ring with a hydroxyl group and a dodecyl! chain.

Caption: Chemical structure of Acequinocyl-hydroxy.

Experimental Protocols
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The determination of acequinocyl-hydroxy residues in various matrices typically involves
extraction, cleanup, and instrumental analysis.

Extraction

The goal of the extraction step is to isolate acequinocyl and acequinocyl-hydroxy from the
sample matrix.

o For Animal Tissues, Milk, Eggs, and Fish:

o Homogenize a 10.0 g sample with 5 mL of 0.4 mol/L hydrochloric acid and 100 mL of
acetone.[7]

o Filter the mixture with suction.[7]
o Re-homogenize the residue on the filter paper with 50 mL of acetone and filter again.[7]
o Combine the filtrates and adjust the final volume to 200 mL with acetone.[7]

o Take a 20 mL aliquot, add 100 mL of 10 w/v% sodium chloride solution, and perform a
liquid-liquid extraction twice with n-hexane (100 mL and 50 mL).[7]

[¢]

Dehydrate the combined n-hexane extract with anhydrous sodium sulfate.[7]
e For Fruits and Vegetables:

o Extract homogenized samples with a solution of hexane and ethyl acetate (1:1, v/v).[1][8]

Cleanup (Purification)

Cleanup steps are employed to remove interfering co-extractives from the sample extract,
thereby improving the accuracy and sensitivity of the analysis.

o Acetonitrile/Hexane Partitioning:

o Concentrate the dehydrated n-hexane extract at a temperature below 40°C to remove the
solvent.[7]

o Dissolve the residue in 20 mL of n-hexane.[7]
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o Extract this solution three times with 40 mL portions of acetonitrile saturated with n-

hexane.[7]

o Combine the acetonitrile extracts and concentrate them at below 40°C to dryness.[7]

e Solid-Phase Extraction (SPE):

o For further cleanup, the extract can be passed through cartridges such as silica gel,
styrene-divinylbenzene copolymer, or Florisil.[1][7]

o Adispersive solid-phase extraction (dSPE) cleanup, characteristic of the QUEChERS
method, may also be used with a sorbent like primary secondary amine (PSA).[1]

Analysis and Quantification

The final, purified extract is analyzed using chromatographic techniques to identify and quantify
acequinocyl-hydroxy.

e |nstrumentation:

o High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD): Used
for determination at a wavelength of 250 nm.[1][8]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and
selective technique used for both quantification and confirmation of the analyte.[1][7][9]

» Final Preparation for LC-MS/MS:

o Dissolve the final residue in a suitable solvent mixture. For instance, a mixture of acetone,
acetonitrile, and 0.4% aqueous formic acid (2:2:1, v/v/v) is used for soil sample analysis.
[9][10]

o The solution may require filtration through a 0.45 um filter before injection into the HPLC
system.[9]

e Quantitation: The concentration of acequinocyl-hydroxy is determined by comparing the
peak area from the sample to a calibration curve generated from reference standards of
known concentrations.[7][9] The limit of quantitation (LOQ) for both acequinocyl and
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acequinocyl-hydroxy has been reported to be 0.01 mg/kg in fruit and vegetable matrices.

[8]

General Analytical Workflow

The diagram below illustrates a generalized workflow for the analysis of acequinocyl-hydroxy
in environmental and food samples.
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Caption: General workflow for Acequinocyl-hydroxy analysis.
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Mechanism of Action: Inhibition of Mitochondrial
Respiration

Acequinocyl itself is a pro-acaricide that is metabolized into the active compound,
acequinocyl-hydroxy (2-hydroxy-3-dodecyl-1,4-naphthoquinone).[11] The primary mechanism
of action for acequinocyl-hydroxy is the inhibition of the mitochondrial electron transport
chain.[11] Specifically, it targets Complex lll, also known as the cytochrome bci complex.[11]

Structurally resembling ubiquinone, acequinocyl-hydroxy is believed to bind to the Qo site of
Complex Ill, competitively inhibiting the binding of ubiquinone.[11] This blockage disrupts the
transfer of electrons from ubiquinol to cytochrome c, which in turn halts the pumping of protons
across the inner mitochondrial membrane. The ultimate effect is the cessation of ATP
synthesis, leading to energy depletion and death of the target mite.

Signaling Pathway Diagram

The following diagram illustrates the inhibitory action of acequinocyl-hydroxy on Complex Ili
of the mitochondrial electron transport chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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